(Z)-ethyl 2-((2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
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Description
(Z)-ethyl 2-((2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C21H17BrO7 and its molecular weight is 461.264. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
Crystal Structure Studies :
- The crystal structure of azilsartan methyl ester ethyl acetate hemisolvate was studied, revealing insights into molecular conformations and interactions, which can be valuable in understanding the structural properties of related compounds (Li et al., 2015).
Synthesis and Structural Analysis :
- Research on Pyrrolo[2,1-b]thiazol-3-one derivatives, involving reactions with substituted benzaldehydes, provided insights into their synthesis and the (Z)-configuration at specific moieties, which can be related to the synthesis or structural analysis of similar compounds (Tverdokhlebov et al., 2005).
Advanced Synthesis Techniques :
- Studies on the synthesis of novel compounds, such as ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate, present methodologies that could be relevant for the synthesis or modification of similar complex molecules (Nassiri & Milani, 2020).
Molecular Interaction Studies :
- Understanding the crystal structure and molecular interactions of compounds like ethyl 2-(5-bromo-3-ethylsulfinyl-1-benzofuran-2-yl)acetate can provide insights into molecular stability and intermolecular forces, relevant for similar compounds (Choi et al., 2009).
Properties
IUPAC Name |
ethyl 2-[[(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrO7/c1-2-26-19(23)10-27-15-3-4-16-17(8-15)29-18(20(16)24)7-12-5-14(22)6-13-9-25-11-28-21(12)13/h3-8H,2,9-11H2,1H3/b18-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRKCDGHBDPUGMF-WSVATBPTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC4=C3OCOC4)Br)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC4=C3OCOC4)Br)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrO7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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